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Compound of Interest

Compound Name: Spiro[4.5]decane-7,9-dione

Cat. No.: B1587658

Spiro[4.5]decane-7,9-dione: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties,
synthesis, and potential applications of Spiro[4.5]decane-7,9-dione, a cyclic 1,3-diketone. The
information is compiled for use in research, particularly in the fields of medicinal chemistry and
drug development.

Core Properties of Spiro[4.5]decane-7,9-dione

Spiro[4.5]decane-7,9-dione is a bicyclic organic compound with a spirocyclic center.[1] Its
core structure consists of a cyclopentane ring fused to a cyclohexane-1,3-dione ring at the 5-
position.

Physicochemical and Identification Data

A summary of the key identifying and physicochemical properties of Spiro[4.5]decane-7,9-
dione is presented in the table below. It is important to note that while many computational
properties are available, experimentally determined physical properties such as melting point,
boiling point, and solubility are not consistently reported in publicly available literature.
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Property Value Source(s)
Molecular Formula C10H1402 [21[31[41[5]
Molecular Weight 166.22 g/mol [2][3]

CAS Number 82683-51-0 [2][3][5][6]
IUPAC Name spiro[4.5]decane-7,9-dione [31[7]

Physical Form

Solid

[7]

Purity

~97% (Commercially available)

[7]

INChl Key

OSKDRFHEYJSVBB-
UHFFFAOYSA-N

[317]

Canonical SMILES

C1CCC2(C1)CC(=0)CC(=0)C
2

[4]115]

Storage Conditions

Sealed in a dry place at room

temperature.

[7]

Hazard Information

According to safety data, Spiro[4.5]decane-7,9-dione is associated with the following hazard

statements:

e H302: Harmful if swallowed.[3]

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

Experimental Protocols
Synthesis of Spiro[4.5]decane-7,9-dione

A common synthetic route to Spiro[4.5]decane-7,9-dione involves the reaction of 1-

cyclopentylidene-2-propanone with diethyl malonate.[2] The following protocol is based on a

literature procedure.[2][6]
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Materials:

e 1-cyclopentylidene-2-propanone
e Diethyl malonate

e Sodium metal

e Methanol

e Barium hydroxide

e Water

 Dilute Hydrochloric Acid
Procedure:

e Michael Addition: A solution of sodium methoxide is prepared by dissolving sodium metal
(0.25 g, 11 mmol) in methanol (3 mL). A mixture of 1-cyclopentylidene-2-propanone (1 g, 9.4
mmol) and diethyl malonate (1.75 g, 11 mmol) is then slowly added dropwise to the sodium
methoxide solution.[2] The resulting reaction mixture is heated under reflux for 2 hours.[2]

o Saponification and Decarboxylation: A hot solution of barium hydroxide (11.23 g, 73 mmol) in
100 mL of water is added to the reaction mixture.[2][6] The mixture is then heated under
reflux for an additional 24 hours.[2][6]

o Work-up and Purification: After the reflux, the reaction is cooled and neutralized to a pH of 6
with dilute hydrochloric acid. The mixture is then filtered while hot.[2][6] The filtrate is cooled
and acidified to a pH of 1 with dilute hydrochloric acid, followed by another 15-minute reflux.
[2][6] The solution is filtered again while hot and then allowed to cool. The precipitated solid
product is collected by filtration, washed with water, and dried to yield Spiro[4.5]decane-7,9-
dione.[2][6]
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Synthetic workflow for Spiro[4.5]decane-7,9-dione.
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Biological Activity and Potential Applications

Spiro[4.5]decane-7,9-dione is a cyclic 1,3-diketone that has been identified as a compound
for potential use in the study of glioma tumors.[6][8] However, the specific mechanism of action
and the signaling pathways involved have not been detailed in the available literature.

Structurally related spiro[4.5]decane derivatives have been investigated for other biological
activities. For instance, certain 1,3,8-triazaspiro[4.5]decane-2,4-diones have been studied as
inhibitors of the prolyl hydroxylase domain (PHD), which are targets for the treatment of anemia
and ischemia-related diseases. While these are different molecules, the spiro[4.5]decane
scaffold is a common feature.

Additionally, Spiro[4.5]decane-7,9-dione has been noted for its ability to form hydrogen and
halogen bonds with amides and has been shown to bind to the anxiolytic drug buspirone.[9]
This suggests its potential as a scaffold in the design of new therapeutic agents.

Spectral Data

Detailed experimental spectral data (NMR, IR, MS) for Spiro[4.5]decane-7,9-dione are not
readily available in the public domain. Commercial suppliers may provide this data upon
request with a purchase.[6] Predicted mass spectrometry data for various adducts are available
through computational databases.[5]

Conclusion

Spiro[4.5]decane-7,9-dione is a readily synthesizable spirocyclic diketone. While its
fundamental chemical properties are established, a full experimental characterization, including
its physical and spectral properties, is not widely published. Its noted potential for application in
glioma research warrants further investigation to elucidate its biological mechanism of action
and to explore its potential as a scaffold in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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